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Compound of Interest

3-(3-Bromopropoxy)-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B1322760

L  Get Quote

A summary of the key quantitative data for the identified isomers is presented below, allowing

for a clear comparison of their fundamental physicochemical properties.

3-Bromo-4,5-

3-(3-
Bromopropoxy)-4-

2-Bromo-4,5-

Property diethoxybenzaldeh diethoxybenzaldeh
methoxybenzaldeh
yde yde
yde
3-(3-
3-bromo-4,5- 2-bromo-4,5-
) bromopropoxy)-4- )
IUPAC Name diethoxybenzaldehyde diethoxybenzaldehyde
methoxybenzaldehyde
[1] [3]
[2]
CAS Number 90109-64-1[1] 148433-01-6[2] 91335-51-2[4]
Molecular Weight 273.12 g/mol [1] 273.12 g/mol [2] 273.12 g/mol [4]
Molecular Formula C11H13BrO3[1] C11H13BrO3[2] C11H13BrO3[4]
XLogP3 2.8[1] 2.4[2] Not Available

Spectral Data

1H NMR, GC-MS

available[1]

13C NMR, GC-MS, IR

available[5]

Not readily available

Experimental Protocols: Synthesis of Brominated
Diethoxybenzaldehydes
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While specific synthetic procedures for all isomers are not readily available, a general and
adaptable protocol can be derived from the synthesis of structurally similar compounds, such
as 2-Bromo-4,5-dimethoxybenzaldehyde.[6][7] The following protocol details a potential method
for the synthesis of 2-Bromo-4,5-diethoxybenzaldehyde, which can be modified for the other
isomers.

Objective: To synthesize 2-Bromo-4,5-diethoxybenzaldehyde from 3,4-diethoxybenzaldehyde.

Reaction Scheme:

Br2, Acetic Acid

3,4-Diethoxybenzaldehyde » 2-Bromo-4,5-diethoxybenzaldehyde

Click to download full resolution via product page
Caption: Reaction scheme for the bromination of 3,4-diethoxybenzaldehyde.

Materials:

3,4-Diethoxybenzaldehyde

Bromine (Br2)

Glacial Acetic Acid

Methanol

Water

Procedure:

» Dissolution of Starting Material: In a glass reactor, dissolve 3,4-diethoxybenzaldehyde in
methanol.[6]

» Bromination: While stirring and cooling the reactor, slowly add a solution of bromine in acetic
acid.[8] Maintain the temperature below 40°C.[6]
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e Reaction Monitoring: Continue stirring at this temperature for approximately one hour.[6] The
reaction progress can be monitored by thin-layer chromatography (TLC).

» Work-up: Upon completion, the reaction mixture can be worked up by adding water to
precipitate the crude product.[8]

 Purification: The resulting precipitate is collected by filtration and can be further purified by
recrystallization or silica gel column chromatography to yield the final product, 2-Bromo-4,5-
diethoxybenzaldehyde.[8]

Potential Biological Activity and Signhaling Pathways

While there is limited direct information on the biological activities of the C11H13BrO3 isomers,
research on the structurally related compound 3-Bromo-4,5-dihydroxybenzaldehyde (BDB)
provides valuable insights. BDB, a natural bromophenol from red algae, has demonstrated
significant antioxidant and anti-inflammatory properties.[9][10]

Antioxidant Activity via the Nrf2/HO-1 Pathway:

Studies have shown that BDB protects skin cells from oxidative damage by activating the
Nrf2/HO-1 pathway.[9] BDB induces the expression of heme oxygenase-1 (HO-1), a
cytoprotective enzyme, through the activation and nuclear translocation of the transcription
factor Nrf2.[9] This suggests that the C11H13BrO3 isomers, which share the same brominated
benzaldehyde core, could be investigated for similar antioxidant properties.

The signaling cascade for BDB-induced antioxidant response can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comparative Data of C11H13BrO3 Isomers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322760#iupac-name-for-c11h13bro3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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